Cas no 51366-52-0 (2,3,4-trimethylquinoline)

• Product Name: 2,3,4-trimethylquinoline
• CAS No: 51366-52-0
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 935227
• PubChem ID: 17096
• Update Time: 2025-04-19

2,3,4-trimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trimethylquinoline
• Quinoline, 2,3,4-trimethyl-
• F2124-0969
• 2437-72-1
• VBCFHWSPNHEYGE-UHFFFAOYSA-N
• Q27268304
• AKOS006372936
• 51366-52-0
• Quinoline, trimethyl-
• 7HLP41FH32
• UNII-7HLP41FH32
• InChI=1/C12H13N/c1-8-9(2)11-6-4-5-7-12(11)13-10(8)3/h4-7H,1-3H
• TRIMETHYLQUINOLINE
• DTXSID10947230
• SCHEMBL231530

• Inchi： 1S/C12H13N/c1-8-9(2)11-6-4-5-7-12(11)13-10(8)3/h4-7H,1-3H3
• InChI Key： VBCFHWSPNHEYGE-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)C(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives